Cas no 354583-69-0 (Azelaoyl PAF)

• Product name: Azelaoyl PAF
• CAS No: 354583-69-0
• MF: C₃₃H₆₆NO₉P
• MW: 651.852212429047
• CID: 1470599
• PubChem ID: 17757205

Azelaoyl PAF Chemical and Physical Properties

Names and Identifiers

• [(2R)-2-(8-carboxyoctanoyloxy)-3-hexadecoxypropyl] 2-(trimethylazaniumyl)ethyl phosphate
• Azelaoyl PAF
• 1-hexadecyl-2-azelaoyl-sn-glycero-3-phosphocholine
• 1-O-Hexadecyl-2-azelaoyl-sn-glycero-3-phosphocholine
• hexadecyl azelaoyl phosphatidylcholine
• 1-O-Hexadecyl-2-O-(9-carboxyoctanoyl)-sn-glyceryl-3-phosphocholine
• C16-09:0 (COOH) PC
• azelaoyl-PAF
• (2R)-2-[(8-Carboxyoctanoyl)oxy]-3-(hexadecyloxy)propyl 2-(trimethylazaniumyl)ethyl phosphate
• 1-O-hexadecyl-2-nonadioyl-sn-glycero-3-phosphocholine
• C33H66NO9P
• GTPL5428
• Azelaoyl PAF, 10 mg/mL in ethanol
• 354583-69-0
• 1-O-hexadecyl-2-(8-carboxyoctanoyl)-sn-glycero-3-phosphocholine
• NCGC00165728-01
• CS-0185690
• CHEBI:138940
• AKOS040755100
• Q27074820
• CHEMBL1488739
• Azelaoyl-PAF, 1-hexadecyl-2-azelaoyl-sn-glycero-3-phosphocholine, chloroform
• HY-W127460
• Azelaoyl-PAF, 1-hexadecyl-2-azelaoyl-sn-glycero-3-phosphocholine, powder
• 3,5,9-Trioxa-4-phosphapentacosan-1-aminium, 7-[(8-carboxy-1-oxooctyl)oxy]-4-hydroxy-N,N,N-trimethyl-, inner salt, 4-oxide, (7R)-
• (2-{[(2R)-2-[(8-carboxyoctanoyl)oxy]-3-(hexadecyloxy)propyl phosphonato]oxy}ethyl)trimethylazanium
• HMS3649A03
• DTXSID90590849
• PC(O-16:0/9:0(COOH))

• MDL： MFCD03412018
• Inchi： 1S/C33H66NO9P/c1-5-6-7-8-9-10-11-12-13-14-15-16-20-23-27-40-29-31(30-42-44(38,39)41-28-26-34(2,3)4)43-33(37)25-22-19-17-18-21-24-32(35)36/h31H,5-30H2,1-4H3,(H-,35,36,38,39)/t31-/m1/s1
• InChI Key： ZDFOCDTXDPKJKA-WJOKGBTCSA-N
• SMILES： P(=O)([O-])(OC([H])([H])[C@@]([H])(C([H])([H])OC([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])OC(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C(=O)O[H])=O)OC([H])([H])C([H])([H])[N+](C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 651.44751968 g/mol
• Monoisotopic Mass: 651.44751968 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 44
• Rotatable Bond Count: 34
• Complexity: 737
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 131
• Molecular Weight: 651.9
• XLogP3: 8.3

Experimental Properties

• Color/Form: 1 mg/mL (870601C-1mg)

Azelaoyl PAF Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Glycerophosphocholines 1-alkyl,2-acylglycero-3-phosphocholines